Cas no 1781159-65-6 (1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 1781159-65-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5718751
• PubChem ID: 105432827
• Update Time: 2025-10-12

1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutylpyrazol-4-yl)ethanamine
• starbld0039776
• 1781159-65-6
• 1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine
• AKOS040814039
• F2147-7532

• Inchi： 1S/C9H15N3/c1-7(10)8-5-11-12(6-8)9-3-2-4-9/h5-7,9H,2-4,10H2,1H3
• InChI Key： NMPFIFGQROIGJS-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)C(C)N)C1CCC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine

Introduction to 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1781159-65-6)

1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine, with the CAS number 1781159-65-6, is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This molecule, characterized by its unique structural features, has been the subject of extensive research, particularly in the context of its biological activities and potential therapeutic uses.

The chemical structure of 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine consists of a cyclobutyl group attached to a pyrazole ring, which is further linked to an ethylamine moiety. This combination of functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for various applications. The cyclobutyl group contributes to the molecule's rigidity and stability, while the pyrazole ring and ethylamine moiety provide sites for interaction with biological targets.

Recent studies have highlighted the potential of 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in inflammatory processes. This finding suggests that 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes. This discovery opens up new avenues for the development of antiviral therapies, particularly in the context of emerging viral infections.

The pharmacokinetic properties of 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine have also been explored in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues effectively is an important factor in its overall efficacy.

Safety and toxicity assessments are essential steps in the drug development process. Preclinical toxicity studies on 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine have indicated that it has a favorable safety profile at therapeutic doses. These findings suggest that further clinical evaluation is warranted to explore its potential as a safe and effective treatment option.

In conclusion, 1-(1-Cyclobutyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1781159-65-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various conditions.